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Compound of Interest

Compound Name: Flamprop-isopropyl

Cat. No.: B166160 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Flamprop-isopropyl is a selective herbicide used for the post-emergence control of wild oats

in wheat. Accurate and reliable analytical methods are crucial for monitoring its presence in

environmental samples, ensuring food safety, and for research and development purposes.

These application notes provide detailed protocols for the quantitative analysis of flamprop-
isopropyl using High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-

Mass Spectrometry (GC-MS), supported by certified analytical standards and reference

materials.

Analytical Standards and Reference Materials
The quality and accuracy of analytical measurements are fundamentally dependent on the use

of high-purity, certified analytical standards and reference materials. Several reputable

suppliers offer flamprop-isopropyl and its active enantiomer, flamprop-M-isopropyl, with

detailed certificates of analysis.
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Property Flamprop-isopropyl Flamprop-M-isopropyl

CAS Number 52756-22-6 57973-67-8

Molecular Formula C₁₉H₁₉ClFNO₃ C₁₉H₁₉ClFNO₃

Molecular Weight 363.81 g/mol 363.81 g/mol

IUPAC Name

propan-2-yl 2-(N-benzoyl-3-

chloro-4-

fluoroanilino)propanoate

propan-2-yl (2R)-2-(N-benzoyl-

3-chloro-4-

fluoroanilino)propanoate

Table 1: Physicochemical Properties of Flamprop-isopropyl and Flamprop-M-isopropyl.

Suppliers of Analytical Standards:

Sigma-Aldrich (TraceCERT®): Provides certified reference materials (CRMs) produced and

certified in accordance with ISO/IEC 17025 and ISO 17034. These standards are traceable

to primary materials from national metrology institutes (NMIs).[1]

LGC Standards: Offers flamprop-isopropyl reference standards for environmental testing.

[2]

CRM LABSTANDARD: Supplies analytical standards of flamprop-isopropyl and flamprop-

M-isopropyl in neat form.[3][4]

It is imperative to consult the Certificate of Analysis (CoA) provided by the supplier for the exact

purity, concentration, and storage conditions of the standard.

Experimental Protocols
Quantitative Analysis of Flamprop-isopropyl in Soil
Samples by GC-MS
This protocol describes the extraction and quantification of flamprop-isopropyl residues from

soil matrices.

a. Sample Preparation and Extraction Workflow
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10g Soil Sample Add 20mL Acetonitrile Vortex for 2 min Centrifuge at 4000 rpm for 10 min Collect Supernatant SPE Cleanup (C18 cartridge) Elute with Acetonitrile Evaporate to Dryness Reconstitute in 1mL Ethyl Acetate GC-MS Analysis

Click to download full resolution via product page

Caption: Workflow for soil sample preparation and extraction.

b. Materials and Reagents:

Flamprop-isopropyl certified reference standard

Acetonitrile (HPLC grade)

Ethyl acetate (HPLC grade)

Anhydrous sodium sulfate

Solid Phase Extraction (SPE) C18 cartridges (500mg, 6mL)

0.22 µm PTFE syringe filters

c. Instrumentation and Conditions:
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Parameter Setting

Gas Chromatograph Agilent 7890A or equivalent

Mass Spectrometer Agilent 5975C or equivalent

Column
DB-5ms (30 m x 0.25 mm ID, 0.25 µm film

thickness)

Carrier Gas Helium at a constant flow of 1.2 mL/min

Inlet Temperature 280 °C

Injection Volume 1 µL (splitless mode)

Oven Program
Initial 100 °C for 1 min, ramp to 280 °C at 15

°C/min, hold for 5 min

MS Source Temp. 230 °C

MS Quad Temp. 150 °C

Acquisition Mode Selected Ion Monitoring (SIM)

Quantifier Ion (m/z) 105

Qualifier Ions (m/z) 276, 322

Table 2: GC-MS Operating Conditions.

d. Protocol:

Extraction: Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube. Add 20

mL of acetonitrile and vortex vigorously for 2 minutes.

Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.

Supernatant Collection: Carefully decant the supernatant into a clean tube.

SPE Cleanup: Condition a C18 SPE cartridge with 5 mL of acetonitrile followed by 5 mL of

deionized water. Load the supernatant onto the cartridge.
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Elution: Elute the analyte with 10 mL of acetonitrile.

Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40 °C.

Reconstitution: Reconstitute the residue in 1 mL of ethyl acetate. Filter through a 0.22 µm

PTFE syringe filter into a GC vial.

Analysis: Inject 1 µL of the prepared sample into the GC-MS system.

e. Calibration:

Prepare a series of calibration standards of flamprop-isopropyl in ethyl acetate at

concentrations ranging from 0.01 to 1.0 µg/mL. Plot the peak area against the concentration to

generate a calibration curve.

Quantitative Analysis of Flamprop-isopropyl in Wheat
Samples by HPLC-UV
This protocol details the analysis of flamprop-isopropyl residues in wheat grain.

a. Sample Preparation and Analysis Workflow

10g Homogenized Wheat Sample Add 20mL Acetonitrile Homogenize for 3 min Centrifuge at 5000 rpm for 10 min Collect Supernatant d-SPE Cleanup (PSA and C18) Vortex and Centrifuge Filter through 0.22µm filter HPLC-UV Analysis

Click to download full resolution via product page

Caption: Workflow for wheat sample preparation and HPLC analysis.

b. Materials and Reagents:

Flamprop-isopropyl certified reference standard

Acetonitrile (HPLC grade)

Deionized water

Primary Secondary Amine (PSA) sorbent
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C18 bulk sorbent

Anhydrous magnesium sulfate

0.22 µm Nylon syringe filters

c. Instrumentation and Conditions:

Parameter Setting

HPLC System Agilent 1260 Infinity or equivalent

Detector UV-Vis Detector

Column C18 column (4.6 x 150 mm, 5 µm)

Mobile Phase Acetonitrile:Water (70:30, v/v)

Flow Rate 1.0 mL/min

Injection Volume 20 µL

Column Temperature 30 °C

Detection Wavelength 254 nm

Table 3: HPLC-UV Operating Conditions.

d. Protocol:

Extraction: Weigh 10 g of homogenized wheat sample into a 50 mL centrifuge tube. Add 20

mL of acetonitrile and homogenize for 3 minutes.

Salting Out: Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride. Vortex

immediately for 1 minute.

Centrifugation: Centrifuge at 5000 rpm for 10 minutes.

Dispersive SPE (d-SPE) Cleanup: Transfer 1 mL of the supernatant to a 2 mL

microcentrifuge tube containing 150 mg of PSA and 150 mg of C18 sorbent.
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Vortex and Centrifuge: Vortex for 30 seconds and then centrifuge at 10,000 rpm for 5

minutes.

Filtration: Filter the supernatant through a 0.22 µm nylon syringe filter into an HPLC vial.

Analysis: Inject 20 µL of the prepared sample into the HPLC-UV system.

e. Calibration:

Prepare matrix-matched calibration standards by spiking blank wheat extract with flamprop-
isopropyl standard solution to achieve concentrations ranging from 0.05 to 2.0 µg/mL. Plot the

peak area against the concentration to construct the calibration curve.

Mode of Action: Disruption of Auxin Signaling
Flamprop-isopropyl is classified as a synthetic auxin herbicide. Its mode of action involves

mimicking the natural plant hormone auxin (indole-3-acetic acid, IAA), leading to a disruption of

normal plant growth processes. At herbicidal concentrations, it causes an uncontrolled and

disorganized growth response in susceptible plants, ultimately leading to their death. The key

events in the signaling pathway are depicted below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b166160?utm_src=pdf-body
https://www.benchchem.com/product/b166160?utm_src=pdf-body
https://www.benchchem.com/product/b166160?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signal Perception

Signal Transduction

Physiological Response

Flamprop-isopropyl
(Synthetic Auxin)

Auxin Receptors
(e.g., TIR1/AFB)

Binds to

Degradation of Aux/IAA
Repressor Proteins

Promotes

Activation of Auxin
Response Genes

Leads to

Increased Ethylene
Biosynthesis

Upregulation of Abscisic Acid
(ABA) Biosynthesis

Uncontrolled Cell Division
and Elongation

Senescence and
Cell Death

Click to download full resolution via product page

Caption: Simplified signaling pathway of synthetic auxin herbicides.

The binding of the synthetic auxin to its receptor promotes the degradation of transcriptional

repressor proteins (Aux/IAA). This, in turn, allows for the expression of auxin-responsive genes,
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leading to an overproduction of ethylene and abscisic acid (ABA). This hormonal imbalance

results in uncontrolled cell division, elongation, and ultimately, senescence and plant death.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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